Cas no 1147706-81-7 (4-(2-Methyl-2,7-diazaspiro[3.5]non-7-YL)-benzenamine)

4-(2-Methyl-2,7-diazaspiro[3.5]non-7-YL)-benzenamine structure
1147706-81-7 structure
Product Name:4-(2-Methyl-2,7-diazaspiro[3.5]non-7-YL)-benzenamine
CAS No:1147706-81-7
MF:C14H21N3
MW:231.336642980576
CID:832032
Update Time:2023-08-03

4-(2-Methyl-2,7-diazaspiro[3.5]non-7-YL)-benzenamine Chemical and Physical Properties

Names and Identifiers

    • BenzenaMine, 4-(2-Methyl-2,7-diazaspiro[3.5]non-7-yl)-
    • 4-(2-METHYL-2,7-DIAZASPIRO[3.5]NON-7-YL)-BENZENAMINE
    • 4-(2-methyl-2,7-diazaspiro[3.5]nonan-7-yl)aniline
    • Benzenamine,4-(2-methyl-2,7-diazaspiro[3.5]non-7-yl)-
    • 4-(2-Methyl-2,7-diazaspiro[3.5]non-7-YL)-benzenamine
    • Inchi: 1S/C14H21N3/c1-16-10-14(11-16)6-8-17(9-7-14)13-4-2-12(15)3-5-13/h2-5H,6-11,15H2,1H3
    • InChI Key: IBCZPTAGYUMVFX-UHFFFAOYSA-N
    • SMILES: N1(C)CC2(CCN(C3C=CC(=CC=3)N)CC2)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Topological Polar Surface Area: 32.5

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